2-(2-Iodobenzamido)benzoic acid
Overview
Description
“2-(2-Iodobenzamido)benzoic acid” is a compound that consists of a carboxyl group attached to a benzene ring . It is a derivative of benzoic acid, which is an aromatic carboxylic acid . The compound exists as a crystalline, colorless solid under normal conditions .
Synthesis Analysis
The synthesis of benzamides, which includes “2-(2-Iodobenzamido)benzoic acid”, can be performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth . Another method involves the diazotization of anthranilic acid, commonly performed in university organic chemistry labs .Molecular Structure Analysis
The molecular structure of “2-(2-Iodobenzamido)benzoic acid” consists of a benzene ring to which a carboxyl functional group is linked . The molecule consists of 14 carbon atoms, 10 hydrogen atoms, 1 iodine atom, and 3 oxygen atoms .Chemical Reactions Analysis
The reactions of benzoic acid with hydroxyl radicals in both gas and aqueous phases have been studied . The reaction rate constants followed the order of meta addition > para addition > ortho addition for the reaction of benzoic acid and hydroxyl radicals in both gas and aqueous media .Physical And Chemical Properties Analysis
“2-(2-Iodobenzamido)benzoic acid” has a molecular weight of 367.14 . It is a powder at room temperature . Benzoic acid, a related compound, is soluble in water, benzene, carbon tetrachloride, acetone, and alcohols . The acid dissociation constant (pKa) of benzoic acid corresponds to 4.2 .Scientific Research Applications
Solar Energy Conversions
2-(2-Iodobenzamido)benzoic acid can play a role in solar energy conversions. Its molecular structure may be involved in the development of organic-inorganic hybrid nanomaterials, which are promising for new functional materials in solar cells. These compounds can facilitate interfacial charge-transfer transitions, enabling visible-light absorption and direct photoinduced charge separation .
Chemical Sensing
The compound’s potential in chemical sensing is linked to its ability to interact with inorganic semiconductors. This interaction can lead to the development of sensors that detect various chemicals through changes in electrical properties or visible-light absorption .
Enzymology
In enzymology, derivatives of benzoic acid, like 2-(2-Iodobenzamido)benzoic acid, could be used to study enzyme kinetics and mechanisms. They may act as inhibitors or substrates for certain enzymes, providing insights into enzyme function and regulation .
Asymmetric Synthesis
2-(2-Iodobenzamido)benzoic acid may be utilized in asymmetric synthesis, serving as a building block for synthesizing complex organic compounds. Its iodine moiety can be a pivotal point for introducing chirality into molecules, which is crucial for creating pharmaceuticals with specific enantiomeric properties .
Agrochemical Applications
This compound could have applications in the development of agrochemicals, possibly as a precursor or an active ingredient. Its structure might be useful in formulating compounds that affect plant growth or protect crops from pests and diseases .
Medicinal Chemistry
In medicinal chemistry, 2-(2-Iodobenzamido)benzoic acid can be instrumental in synthesizing radioiodinated esters and amides, which are important in imaging studies for medical diagnostics. It may also contribute to the development of compounds with anti-ischemic stroke properties .
Industrial Applications
The industrial applications of 2-(2-Iodobenzamido)benzoic acid include its use as a corrosion inhibitor for metals and alloys. It can also be part of the synthesis process for creating materials with specific properties, such as enhanced durability or chemical resistance .
Biochemistry
In biochemistry, the compound could be used to investigate the biosynthesis of phenolic compounds. It may also serve as a model compound for studying the interactions between small organic molecules and biological macromolecules .
Safety And Hazards
properties
IUPAC Name |
2-[(2-iodobenzoyl)amino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10INO3/c15-11-7-3-1-5-9(11)13(17)16-12-8-4-2-6-10(12)14(18)19/h1-8H,(H,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZSQWTHOHIYCNQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=O)C2=CC=CC=C2I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10INO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Iodobenzamido)benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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